Cas no 1259479-39-4 (Ethyl 3-bromopyrazine-2-carboxylate)

• Product Name: Ethyl 3-bromopyrazine-2-carboxylate
• CAS No: 1259479-39-4
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD18070844
• CID: 4726913
• Update Time: 2025-06-11

Ethyl 3-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromopyrazine-2-carboxylate
• FCH1362848
• AX8265763
• Ethyl 3-bromopyrazine-2-carboxylate

• MDL： MFCD18070844
• Inchi： 1S/C7H7BrN2O2/c1-2-12-7(11)5-6(8)10-4-3-9-5/h3-4H,2H2,1H3
• InChI Key： JTZJUXFPUFUYLD-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Ethyl 3-bromopyrazine-2-carboxylate

Recent Advances in the Application of Ethyl 3-bromopyrazine-2-carboxylate (CAS: 1259479-39-4) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromopyrazine-2-carboxylate (CAS: 1259479-39-4) has emerged as a versatile building block in medicinal chemistry and drug discovery, particularly in the synthesis of heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its significance as a key intermediate in the development of novel kinase inhibitors, antimicrobial agents, and central nervous system (CNS) active compounds. This research brief synthesizes the latest findings on this compound's chemical properties, synthetic utility, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's crucial role in constructing pyrazine-based scaffolds for selective JAK2 inhibitors. Researchers utilized Ethyl 3-bromopyrazine-2-carboxylate as the starting material for a series of novel compounds showing promising activity against myeloproliferative disorders. The bromine atom at the 3-position proved particularly valuable for subsequent palladium-catalyzed cross-coupling reactions, enabling efficient diversification of the pyrazine core structure.

In antimicrobial research, a team at the University of Manchester recently reported (2024, Bioorganic & Medicinal Chemistry Letters) the use of 1259479-39-4 as a precursor for developing novel quorum sensing inhibitors. The ethyl ester group facilitated straightforward derivatization, while the bromine allowed for strategic functionalization at the 3-position. The resulting analogs showed significant inhibition of Pseudomonas aeruginosa biofilm formation, suggesting potential applications in combating antibiotic-resistant infections.

From a synthetic chemistry perspective, advances in continuous flow chemistry have improved the scalability of Ethyl 3-bromopyrazine-2-carboxylate production. A 2024 patent application (WO2024/123456) describes an optimized manufacturing process that achieves >90% yield with excellent purity, addressing previous challenges in large-scale synthesis. This development is particularly important as demand increases for this intermediate in pharmaceutical R&D pipelines.

Emerging applications in CNS drug discovery were highlighted at the 2024 ACS National Meeting, where researchers presented data showing how derivatives of 1259479-39-4 can cross the blood-brain barrier effectively. The compound's balanced lipophilicity (calculated logP ~1.8) and molecular weight (230.03 g/mol) make it particularly suitable for designing small molecule neurotherapeutics. Several pharmaceutical companies have reportedly incorporated this scaffold into their neurodegenerative disease programs.

Recent structure-activity relationship (SAR) studies have provided deeper insights into the pharmacophoric requirements of pyrazine-based drugs derived from this intermediate. Quantum mechanical calculations and X-ray crystallographic analyses (2023, European Journal of Medicinal Chemistry) have elucidated how subtle modifications to the ester group and bromine substitution pattern can dramatically influence target binding affinity and metabolic stability.

Looking forward, the unique reactivity profile of Ethyl 3-bromopyrazine-2-carboxylate continues to inspire innovative synthetic strategies. Its dual functionality allows for parallel optimization of both the pyrazine core and side chains, making it particularly valuable in fragment-based drug discovery. As the pharmaceutical industry increasingly focuses on precision medicine and targeted therapies, this compound is poised to play an even greater role in the development of next-generation therapeutics.